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Compound of Interest

Compound Name: 3,5,5-Trimethylhexan-1-ol

CAS No.: 3452-97-9

Cat. No.: B147576

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of key derivatives of 3,5,5-
trimethylhexan-1-ol against established industry standards and alternatives. The focus is on

providing a clear, data-driven analysis to inform material selection and research endeavors.

3,5,5-trimethylhexan-1-ol serves as a crucial precursor for the synthesis of high-molecular-

weight plasticizers, most notably Diisononyl Phthalate (DINP). The performance of DINP in

polyvinyl chloride (PVC) formulations is a primary benchmark for its industrial utility.

Comparative Performance of Plasticizers
The following table summarizes the performance of Diisononyl Phthalate (DINP), derived from

3,5,5-trimethylhexan-1-ol, in comparison to the traditional plasticizer Dioctyl Phthalate (DOP)

and emerging bio-based alternatives. The data is compiled from various industry sources and

scientific literature.
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Performance Metric
Diisononyl
Phthalate (DINP)

Dioctyl Phthalate
(DOP)

Bio-Based
Plasticizers (e.g.,
Succinate-based)

Tensile Strength Approx. 19-35.7 MPa
Approx. 13.1-26.6

MPa
Approx. 19-24.38 MPa

Elongation at Break Approx. 265-400% Approx. 408.4% Approx. 250%

Shore Hardness (A)
Generally higher than

DOP for same loading

Standard industry

reference

Variable, can be

comparable to

DINP/DOP

Thermal Stability

Good, with lower

volatility than DOP[1]

[2][3]

Standard

Can be comparable or

slightly lower than

DINP[4]

Migration Resistance
Better than DOP[3][5]

[6]
Prone to migration[5]

Excellent, often better

than phthalates[4][7]

Low-Temperature

Flexibility

Generally superior to

DOP[1]
Good

Variable depending on

the specific bio-

plasticizer

Processing

Characteristics

Reduces melt

viscosity, improving

extrusion efficiency[3]

[6]

Standard processing
Can have variable

effects on processing

Key Performance Insights
DINP, derived from 3,5,5-trimethylhexan-1-ol, demonstrates a favorable balance of properties

for flexible PVC applications. It exhibits lower volatility and greater permanence compared to

DOP, leading to improved aging resistance and durability of the final product.[1][2] While DOP

may offer slightly better plasticizing efficiency in some contexts, DINP's superior resistance to

extraction by liquids and its stable performance at high temperatures make it a preferred choice

for demanding applications such as automotive interiors, wire and cable insulation, and roofing

membranes.[2][3]
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Bio-based plasticizers are emerging as a sustainable alternative, with some demonstrating

comparable mechanical properties and, in certain cases, superior migration resistance to both

DINP and DOP.[4][7] However, their performance can vary significantly based on their chemical

composition.

Experimental Protocols for Plasticizer Performance
Evaluation
The following is a generalized methodology for the evaluation of plasticizer performance in a

PVC formulation, based on established ASTM standards.

1. Material Preparation:

Compounding: The PVC resin, plasticizer (e.g., DINP, DOP, or bio-based alternative), heat

stabilizer, and other additives are blended in a high-speed mixer to ensure uniform

distribution. The concentration of the plasticizer is typically varied (e.g., 40, 50, 60 parts per

hundred resin - phr).

Milling and Molding: The blended compound is then processed on a two-roll mill to form a

homogenous sheet. Test specimens are subsequently compression molded into standard

shapes and dimensions as specified by the relevant ASTM standards (e.g., dumbbell shape

for tensile testing).

2. Mechanical Testing:

Tensile Properties (ASTM D412): Dumbbell-shaped specimens are tested using a universal

testing machine.[8][9][10] The key parameters measured are:

Tensile Strength: The maximum stress the material can withstand while being stretched or

pulled before breaking.

Elongation at Break: The percentage increase in length that the material undergoes before

it breaks.

Hardness (ASTM D2240): The indentation hardness of the plasticized PVC is measured

using a Shore A or Shore D durometer.[11][12][13][14][15] The reading is typically taken after

a specified time to account for any viscoelastic effects.
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3. Durability and Permanence Testing:

Thermal Stability (Thermogravimetric Analysis - TGA): The thermal stability of the plasticized

PVC is evaluated by measuring the weight loss of a sample as a function of increasing

temperature. A higher decomposition temperature indicates better thermal stability.[7]

Migration Resistance: The resistance of the plasticizer to migrate out of the PVC matrix is

assessed by various methods, including:

Solvent Extraction: Measuring the weight loss of a sample after immersion in a specific

solvent (e.g., hexane, ethanol, or soapy water) for a defined period.[4]

Volatility: Determining the weight loss of a sample after being subjected to elevated

temperatures for a set duration.

Visualizing the Workflow
The following diagram illustrates the general workflow for benchmarking the performance of a

plasticizer in a PVC formulation.
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2. Specimen Preparation

3. Performance Testing (ASTM Standards)
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Caption: Workflow for evaluating plasticizer performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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